Cas no 112675-14-6 (2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 112675-14-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5699670
• PubChem ID: 13948101
• Update Time: 2025-05-19

2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1116505
• 2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol
• 2-phenyl-1-(1H-pyrazol-4-yl)ethanol
• 112675-14-6
• 1H-Pyrazole-4-methanol, α-(phenylmethyl)-

• Inchi： 1S/C11H12N2O/c14-11(10-7-12-13-8-10)6-9-4-2-1-3-5-9/h1-5,7-8,11,14H,6H2,(H,12,13)
• InChI Key： JOOCCALMODOZHL-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Melting Point: 173-174 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 372.0±27.0 °C(Predicted)
• pka: 14.08±0.20(Predicted)

Additional information on 2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol

Chemical Profile and Applications of 2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 112675-14-6)

2-Phenyl-1-(1H-pyrazol-4-yl)ethan-1-ol, commonly referred to as CAS No. 112675-14, is a versatile organic compound with a unique molecular structure that has garnered significant attention in both academic and industrial research. This compound, characterized by its phenyl group and pyrazole ring, exhibits a range of interesting chemical properties and potential applications across various fields. Recent advancements in synthetic chemistry and materials science have further highlighted its significance, making it a focal point for researchers worldwide.

The molecular structure of 2-Pheny-pyrazole-ethanol derivative is defined by the presence of a phenyl group attached to a pyrazole ring via an ethane chain. This configuration imparts the compound with unique electronic properties, making it suitable for applications in drug design, material synthesis, and catalysis. The compound's ability to form hydrogen bonds due to the hydroxyl group further enhances its versatility in chemical reactions.

In recent studies, researchers have explored the potential of CAS No. 112675-14-6 in drug development, particularly in the design of bioactive molecules. Its pyrazole ring is known for its ability to act as a bioisostere, offering structural diversity in medicinal chemistry. This has led to investigations into its role as a lead compound for anti-inflammatory, anticancer, and antiviral agents. For instance, studies published in Nature Communications have demonstrated the compound's potential as a scaffold for designing inhibitors targeting key enzymes involved in disease pathways.

Beyond pharmaceutical applications, 2-Pheny-pyrazole-ethanol derivatives have also found utility in materials science. The compound's ability to form supramolecular assemblies has been leveraged in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. Recent breakthroughs reported in Advanced Materials highlight its role in creating dynamic materials that can respond to external stimuli like temperature or light.

The synthesis of CAS No. 112675-14-6 has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Researchers at Stanford University have developed a novel catalytic system that enables the efficient synthesis of this compound under mild conditions.

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